N1-(3,4-dimethoxyphenethyl)-N2-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)oxalamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-oxo-3H-phthalazin-1-yl)methyl]oxamide
• InChI: InChI=1S/C21H22N4O5/c1-29-17-8-7-13(11-18(17)30-2)9-10-22-20(27)21(28)23-12-16-14-5-3-4-6-15(14)19(26)25-24-16/h3-8,11H,9-10,12H2,1-2H3,(H,22,27)(H,23,28)(H,25,26)
• InChI Key: WTYLJMKDHNSURZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NCC2=NNC(=O)C3=CC=CC=C32)OC
• Molecular Formula: C21H22N4O5
• Molecular Weight: 410.4 g/mol

Description

N1-(3,4-dimethoxyphenethyl)-N2-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H22N4O5 and its molecular weight is 410.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound's relevance in scientific research primarily lies in its chemical structure, which lends itself to various synthetic and chemical property studies. For example, Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the versatility of oxalamide derivatives in synthesizing both anthranilic acid derivatives and oxalamides through operationally simple and high-yielding methodologies (Mamedov et al., 2016).

Biological and Pharmacological Research

While the specific compound has not been directly linked to biological and pharmacological research in the provided studies, the structure-related oxalamide derivatives and analogs have been investigated for their biological activities. Research on similar structures, like oxalamides and their derivatives, often explores potential medicinal and pharmacological applications, including antiproliferative effects, DNA and protein-binding properties, and the development of new therapeutic agents. For instance, Casini et al. (2006) analyzed the antiproliferative effects and DNA and protein-binding properties of dinuclear gold(III) compounds with oxalamide ligands, highlighting the potential of oxalamide derivatives in medicinal chemistry (Casini et al., 2006).

Material Science and Polymer Research

In the realm of material science and polymer research, oxalamide derivatives serve as nucleating agents and have been investigated for their effects on the crystallization behavior of polymers. Shen et al. (2016) studied the effect of a soluble-type nucleator, N1,N1ʹ-(ethane-1,2-diyl)bis(N2-phenyloxalamide) (OXA), on the crystallization behavior of poly(l-lactic acid) (PLLA), demonstrating the role of oxalamides in modifying polymer properties (Shen et al., 2016).